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Compound of Interest

Compound Name: Butoconazole-d5 (nitrate)

Cat. No.: B15142427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of the deuterated antifungal agent, Butoconazole-d5 nitrate. The information herein

is intended to support research, development, and quality control activities. This document

summarizes key quantitative data, details relevant experimental protocols, and provides

visualizations of pertinent molecular interactions and analytical workflows.

Quantitative Physicochemical Data
The following tables summarize the available quantitative data for Butoconazole-d5 nitrate and

its non-deuterated counterpart, Butoconazole nitrate.

Table 1: Physicochemical Properties of Butoconazole-d5 Nitrate
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Property Value Source

Molecular Formula C₁₉H₁₃D₅Cl₃N₃O₃S Clearsynth

Molecular Weight 479.82 g/mol Clearsynth

Melting Point 156-158 °C ChemicalBook

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO) and Methanol.
ChemicalBook

Boiling Point
Not applicable; decomposes at

melting point.

Inferred from Butoconazole

nitrate data

pKa
~6.51 (Predicted for non-

deuterated form)
DrugBank Online[1]

logP
~6.7 (Experimental for non-

deuterated form)

PubChem, DrugBank Online[1]

[2]

Isotopic Purity

>98% (Typical for

commercially available

standards)

General technical knowledge

Table 2: Physicochemical Properties of Butoconazole Nitrate (for comparison)
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Property Value Source

Molecular Formula C₁₉H₁₈Cl₃N₃O₃S PubChem[3]

Molecular Weight 474.8 g/mol PubChem[3]

Melting Point ~159 °C with decomposition PubChem[2]

Solubility
0.26 mg/mL in water

(practically insoluble)
PubChem[2]

Boiling Point
Not applicable; decomposes at

melting point.
PubChem[2]

pKa (Strongest Basic) 6.51 (Predicted) DrugBank Online[1]

logP 6.7 (Experimental)
PubChem, DrugBank Online[1]

[2]

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
Butoconazole, an imidazole derivative, exerts its antifungal effect by disrupting the fungal cell

membrane. The primary mechanism involves the inhibition of the enzyme lanosterol 14α-

demethylase, a key enzyme in the ergosterol biosynthesis pathway.[1] Ergosterol is a vital

component of the fungal cell membrane, analogous to cholesterol in mammalian cells. By

inhibiting its synthesis, butoconazole alters the membrane's integrity and fluidity, leading to

increased permeability, leakage of cellular contents, and ultimately, fungal cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. go.drugbank.com [go.drugbank.com]

2. Butoconazole | C19H17Cl3N2S | CID 47472 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Butoconazole Nitrate | C19H18Cl3N3O3S | CID 47471 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physicochemical Properties of Butoconazole-d5
(nitrate): An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142427#physicochemical-properties-of-
butoconazole-d5-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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